Cas no 22265-08-3 (5alpha-Androstan-17alpha-ol, acetate)

5alpha-Androstan-17alpha-ol, acetate structure
22265-08-3 structure
Product Name:5alpha-Androstan-17alpha-ol, acetate
CAS No:22265-08-3
MF:C21H34O2
MW:318.493466854095
CID:2657356
Update Time:2023-08-06

5alpha-Androstan-17alpha-ol, acetate Chemical and Physical Properties

Names and Identifiers

    • 5α-Androstan-17α-ol acetate
    • QRRJQHVSHGOFLL-VTZQMFNYSA-N
    • 17.alpha.-Acetoxy-5.alpha.-androstane
    • 5alpha-Androstan-17alpha-ol, acetate
    • Inchi: 1S/C21H34O2/c1-14(22)23-19-10-9-17-16-8-7-15-6-4-5-12-20(15,2)18(16)11-13-21(17,19)3/h15-19H,4-13H2,1-3H3/t15-,16+,17+,18+,19-,20+,21+/m1/s1
    • InChI Key: QRRJQHVSHGOFLL-VTZQMFNYSA-N
    • SMILES: O(C(C)=O)[C@@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC[C@@H]3CC[C@H]12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 486
  • XLogP3: 6.5
  • Topological Polar Surface Area: 26.3
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